molecular formula C16H21N5 B8461734 2-(4-(4-(Aminomethyl)phenylmethyl)piperazin-1-yl)pyrimidine

2-(4-(4-(Aminomethyl)phenylmethyl)piperazin-1-yl)pyrimidine

Cat. No.: B8461734
M. Wt: 283.37 g/mol
InChI Key: PBTBZELNGKASRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-(4-(Aminomethyl)phenylmethyl)piperazin-1-yl)pyrimidine is a useful research compound. Its molecular formula is C16H21N5 and its molecular weight is 283.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H21N5

Molecular Weight

283.37 g/mol

IUPAC Name

[4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]phenyl]methanamine

InChI

InChI=1S/C16H21N5/c17-12-14-2-4-15(5-3-14)13-20-8-10-21(11-9-20)16-18-6-1-7-19-16/h1-7H,8-13,17H2

InChI Key

PBTBZELNGKASRE-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1CC2=CC=C(C=C2)CN)C3=NC=CC=N3

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-(4-((4-(Pyrimidin-2-yl)piperazin-1-yl)methyl)phenylmethyl)acetamide (4.0 g) was dissolved in 10% hydrochloric acid (50 ml) and the solution was refluxed under heating for 12.5 hr. To the reaction mixture was added 10% aqueous sodium hydroxide solution to make it alkaline, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated and the obtained residue was crystallized from diisopropyl ether to give the title compound (2.2 g) as pale-yellow crystals, m.p.=70-72° C.
Name
N-(4-((4-(Pyrimidin-2-yl)piperazin-1-yl)methyl)phenylmethyl)acetamide
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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